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Profile of 6-Bromohex-2-yne

6-Bromohex-2-yne is a halogenated alkyne with the molecular formula C₆H₉Br. Its structure features a

carbon-carbon triple bond at the 2-position and a bromine atom at the terminal carbon, making it a versatile

building block in organic synthesis [1].

Molecular Formula: C₆H₉Br [1] [2] [3]
Molecular Weight: 161.04 g/mol [1] [2]

CAS Number: 55402-12-5 [1] [2]
SMILES: CC#CCCCBr [1] [3]

Key Feature: The combination of a terminal bromoalkane and an internal alkyne group in one
molecule allows for sequential and orthogonal chemical transformations [1].

Comparative Advantages in Synthesis

The primary advantage of 6-bromohex-2-yne over simple alkenyl bromides stems from the distinct

reactivity of its alkyne group. The table below summarizes its core applications.
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Application Key Advantage Over Standard Alkenyl Bromides
Key Reaction Types /
Utility

Click
Chemistry [1]

The terminal alkyne can readily participate in azide-
alkyne cycloaddition, efficiently forming 1,2,3-
triazoles. This reaction is highly efficient and selective

for creating carbon-heteroatom bonds [4].

CuAAC (Copper-catalyzed

Azide-Alkyne
Cycloaddition)

C-C Coupling
Reactions [1]

The bromine atom can be selectively replaced with

carbon-containing groups via metal-catalyzed cross-
coupling reactions (e.g., Sonogashira, Suzuki).

Palladium/Copper-

catalyzed Cross-Coupling

Modular
Synthesis [1]

[5]

Serves as a molecular building block (synthon) to
linearly extend carbon chains and introduce

unsaturation with precise control.

Substitution, Addition,
Oxidation, Reduction

Experimental Application in Synthesis

A practical example of its use is documented in the synthesis of polyunsaturated phenolic lipids, which are

compounds of biological interest [5]. In this work, a molecule structurally analogous to 6-bromohex-2-yne

was used as a key intermediate to construct a longer carbon chain.

The workflow below illustrates the key steps of this synthetic sequence.
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Aromatic Core
Synthon (Ar)

1. Alkylation with
6-bromohexanol derivative

2. Bromination
(PBr₃, pyridine, Et₂O)

3. Chain Extension with
Lithiated Alkyne

4. Second Bromination

5. Final Chain Extension with
1-Pentyne (CuI, THF)

6. Partial Reduction
(Pd-BaSO₄/H₂, Quinoline)

Target Diene
(8Z,11Z-Pentadecadienyl)

Click to download full resolution via product page

In this protocol [5]:

The bromo group acts as a superior leaving group for nucleophilic substitution, facilitating the
connection of the alkyne-containing chain to the aromatic system.
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The internal alkyne is later used in a second chain extension and is finally partially reduced to the

desired cis-alkene geometry, which is difficult to achieve with direct alkene chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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